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Compound of Interest

Compound Name: 3,8-Dinitro-6-phenylphenanthridine

Cat. No.: B017715

An In-depth Technical Guide to 3,8-Dinitro-6-
phenylphenanthridine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of 3,8-Dinitro-6-phenylphenanthridine, a key intermediate in the synthesis of
various biologically active compounds. This document details its molecular characteristics and
outlines the established synthetic pathway, offering valuable information for researchers in
organic synthesis, medicinal chemistry, and drug development.

Core Molecular Data

3,8-Dinitro-6-phenylphenanthridine is a derivatized phenanthridine notable as a precursor in
multi-step organic syntheses.[1] Its fundamental properties are summarized below.
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Property Value Reference
Chemical Formula C19H11N304 [1112]
Molecular Weight 345.31 g/mol [1]

345.314 g/mol [2]

345.3 g/mol [3]

CAS Number 82921-86-6 [1][2]
Appearance Derivatized phenanthridine [1]

. L Intermediate in organic
Primary Application ] [2]
synthesis

Synthetic Pathway Overview

The synthesis of 3,8-Dinitro-6-phenylphenanthridine is a critical step in the production of 3,8-
Diamino-6-phenylphenanthridine, a precursor to fluorescent DNA intercalating agents like
ethidium bromide. The overall synthetic route is a well-established multi-step process.[4]

The synthesis is strategically divided into three main stages:
¢ Ulimann Condensation: Formation of a dinitrobiphenyl backbone.
o Acylation: Synthesis of an N-benzoyl intermediate.

e Morgan-Walls Cyclization: Dehydrative cyclization to yield the final 3,8-Dinitro-6-
phenylphenanthridine.[4]
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Synthetic pathway for 3,8-Dinitro-6-phenylphenanthridine.

Experimental Protocols
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The following sections provide a detailed exposition of each major step in the synthetic
pathway.

Stage 1: Ullmann Condensation for Dinitrobiphenyl
Synthesis

The initial step involves the formation of a dinitrobiphenyl compound, which serves as the
foundational backbone. A representative procedure for a similar Ullmann reaction to produce
2,2'-dinitrobiphenyl involves heating o-chloronitrobenzene with copper bronze. The product is
then typically purified by recrystallization from ethanol.

Stage 2: Acylation to Form N-Benzoyl Intermediate

Following the creation of the dinitrobiphenyl backbone and subsequent functionalization to 2-
Amino-4,4'-dinitrobiphenyl, an acylation reaction is performed. This step involves reacting the
amino group with benzoyl chloride to form the amide, N-Benzoyl-2-amino-4,4'-dinitrobiphenyl.
This intermediate is crucial for the subsequent cyclization step.

Stage 3: Morgan-Walls Cyclization

The final step is the intramolecular cyclization of N-Benzoyl-2-amino-4,4'-dinitrobiphenyl to
yield 3,8-Dinitro-6-phenylphenanthridine. This reaction is a type of dehydrative cyclization
known as the Morgan-Walls reaction. A common reagent used for such dehydrative cyclizations
in the synthesis of phenanthridines is phosphorus oxychloride (POCIs). The reaction typically
involves heating the N-benzoyl intermediate with phosphorus oxychloride, which acts as both a
dehydrating and cyclizing agent.

Biological Activity

Currently, there is limited direct research on the specific biological activities or signaling
pathway interactions of 3,8-Dinitro-6-phenylphenanthridine itself. Its primary significance in
the scientific literature is as a chemical intermediate. The resulting product of its reduction, 3,8-
Diamino-6-phenylphenanthridine, is the core structure of well-known DNA intercalating agents,
which are widely used as fluorescent stains for nucleic acids in molecular biology.[4] The
biological properties of these downstream compounds are extensively studied.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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